3-methyl-1lambda4-thiomorpholin-1-one hydrochloride
Overview
Description
3-Methyl-1lambda4-thiomorpholin-1-one hydrochloride (MThCl) is a small organic molecule that is widely used in the laboratory. It is a common reagent for chemical synthesis, and is also used for a wide variety of scientific research applications.
Scientific Research Applications
3-methyl-1lambda4-thiomorpholin-1-one hydrochloride has a wide variety of scientific research applications. It is used as a reagent for the synthesis of other compounds, including the synthesis of novel organic compounds, peptides, and proteins. It is also used in pharmaceutical research, as it has been shown to be an effective inhibitor of certain enzymes. Additionally, it has been used in the study of metabolic pathways, and in the study of the structure and function of proteins.
Mechanism of Action
3-methyl-1lambda4-thiomorpholin-1-one hydrochloride acts by inhibiting the activity of certain enzymes, such as proteases and kinases. It does this by binding to the active site of the enzyme, and preventing the enzyme from binding to its substrate. This inhibition of enzyme activity leads to a decrease in the rate of the reaction, and can be used to regulate the activity of the enzyme.
Biochemical and Physiological Effects
3-methyl-1lambda4-thiomorpholin-1-one hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, and to modulate the activity of certain proteins. Additionally, it has been shown to have anti-inflammatory and anti-cancer effects, and to modulate the expression of certain genes.
Advantages and Limitations for Lab Experiments
3-methyl-1lambda4-thiomorpholin-1-one hydrochloride is a useful reagent for chemical synthesis and scientific research. It has a high yield, and is relatively stable. However, it is also a toxic compound, and should be handled with caution. Additionally, it is not suitable for use in the synthesis of certain compounds, as it can interfere with the reaction.
Future Directions
There are a variety of potential future directions for the use of 3-methyl-1lambda4-thiomorpholin-1-one hydrochloride. It can be used to further study the mechanism of action of enzymes, and to develop more effective inhibitors of enzyme activity. Additionally, it can be used to study the structure and function of proteins, and to develop novel therapeutic compounds. Furthermore, it can be used to further investigate the biochemical and physiological effects of 3-methyl-1lambda4-thiomorpholin-1-one hydrochloride, and to develop new applications for its use.
Synthesis Methods
3-methyl-1lambda4-thiomorpholin-1-one hydrochloride can be synthesized from the reaction of 1-methyl-1,2,3,4-tetrahydro-β-carboline (MTHC) and thionyl chloride (SOCl2). The reaction is carried out in an inert atmosphere, and yields 3-methyl-1lambda4-thiomorpholin-1-one hydrochloride in an approximately 90% yield.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-1lambda4-thiomorpholin-1-one hydrochloride involves the reaction of 3-methylthiomorpholine with phosgene followed by treatment with hydrochloric acid.", "Starting Materials": [ "3-methylthiomorpholine", "Phosgene", "Hydrochloric acid" ], "Reaction": [ "1. 3-methylthiomorpholine is reacted with phosgene in the presence of a suitable solvent and base to form 3-methyl-1lambda4-thiomorpholin-1-one.", "2. The resulting product is then treated with hydrochloric acid to form 3-methyl-1lambda4-thiomorpholin-1-one hydrochloride.", "3. The product is then purified by recrystallization or other suitable methods." ] } | |
CAS RN |
2757999-71-4 |
Product Name |
3-methyl-1lambda4-thiomorpholin-1-one hydrochloride |
Molecular Formula |
C5H12ClNOS |
Molecular Weight |
169.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
